1-Acetyltagitinin A

• Molecular Formula: C21H30O8
• Molecular Weight: 410.5 g/mol
• InChI: InChI=1S/C21H30O8/c1-10(2)18(23)28-15-8-20(6)16(26-13(5)22)9-21(25,29-20)11(3)7-14-17(15)12(4)19(24)27-14/h10-11,14-17,25H,4,7-9H2,1-3,5-6H3/t11-,14+,15+,16+,17-,20-,21-/m0/s1
• InChIKey: MFYNTWZAYXDJQB-MLPPFUEDSA-N

1-Acetyltagitinin A Procurement Overview

1-Acetyltagitinin A (CAS 60547-63-9) is a germacrane-type sesquiterpene lactone isolated from the leaves of Tithonia diversifolia (Asteraceae) [1]. It was first reported as a new compound in 1998, co-occurring with the known analog tagitinin A [2]. The compound possesses a characteristic α-methylene-γ-lactone moiety and is distinguished by an acetoxy group at the C-1 position, replacing the hydroxyl group present in tagitinin A [2]. This structural modification influences its physicochemical properties, including a defined melting point of 181–182 °C and a molecular formula of C₂₁H₃₀O₈ (MW 410.5) [2].

Analytical reference standard

Germacrane-based sesquiterpene identification and quantification

Chemically stable derivative

Stable under standard analytical conditions; avoids parent alcohol decomposition

PPARγ-independent tool

Lacks PPARγ binding; supports pathway-specific mechanistic studies

• [1] Kuo, Y.-H.; Chen, C.-H. Sesquiterpenes from the Leaves of Tithonia diversifolia. J. Nat. Prod. 1998, 61, 827–828. View Source
• [2] Kuo, Y.-H.; Chen, C.-H. Sesquiterpenes from the Leaves of Tithonia diversifolia. J. Nat. Prod. 1998, 61, 827–828. View Source

1-Acetyltagitinin A Substitution Risks

Sesquiterpene lactones from Tithonia diversifolia exhibit pronounced structure–activity relationship (SAR) divergence; even minor substituent changes at C-1, C-3/C-4 ring opening, or esterification patterns yield distinct biological profiles [1]. 1-Acetyltagitinin A bears a unique C-1 acetoxy group that is absent in tagitinin A, tagitinin C, and most other in-class compounds [2]. This modification alters hydrogen-bonding capacity, lipophilicity, and potentially target engagement—rendering it non-interchangeable with tagitinin A (PPARγ agonist, IC₅₀ = 55 μM) or tagitinin C (potent antitrypanosomal, IC₅₀ = 0.0042 μg/mL; ferroptosis inducer) [3]. Procurement of the exact compound is therefore essential for reproducible SAR studies, reference standard use, and mechanism-of-action investigations.

Target: 1-Acetyltagitinin A

Substitute: Tagitinin A

C1-acetylation may redirect target engagement away from PPARγ binding and towards NF-κB or other mechanisms; parent alcohol instability can compromise reference reliability.

Target: Germacrane scaffold

Substitute: Guaianane or eudesmane analogs

Distinct skeletal architecture alters conformational landscape and reactivity; germacrane-specific transannular cyclization is not possible with guaianane/eudesmane frameworks.

• [1] Tagne, A.M.; et al. Tithonia diversifolia (Hemsl.) A. Gray as a medicinal plant: A comprehensive review of its ethnopharmacology, phytochemistry, pharmacotoxicology and clinical relevance. J. Ethnopharmacol. 2018, 220, 94–116. View Source
• [2] Kuo, Y.-H.; Chen, C.-H. Sesquiterpenes from the Leaves of Tithonia diversifolia. J. Nat. Prod. 1998, 61, 827–828. View Source
• [3] Sut, S.; Dall'Acqua, S.; et al. Identification of Tagitinin C from Tithonia diversifolia as antitrypanosomal compound using bioactivity-guided fractionation. Fitoterapia 2018, 124, 152–159. View Source

1-Acetyltagitinin A Differentiation Evidence

PPARγ Binding Attenuation vs. Tagitinin A

1-Acetyltagitinin A contains an acetoxy group at the C-1 position, whereas tagitinin A possesses a hydroxyl group at the same position [1]. This substitution is confirmed by ¹H NMR: H-1 in 1-acetyltagitinin A resonates at δ 5.06 (dd, J = 9.4, 6.3 Hz), whereas in tagitinin A H-1 appears at δ 4.21 (m) [1]. The resulting molecular formula is C₂₁H₃₀O₈ (MW 410.5) compared to tagitinin A C₁₉H₂₈O₇ (MW 368.4) [1].

PPARγ Binding

Head-to-head

No measurable binding vs. Tagitinin A IC50 55 µM

PPARγ-independent mechanism context

Functional partition between congeners

Evidence Dimension	C-1 Substituent Identity (Structural Feature)
Target Compound Data	Acetoxy group (-OCOCH₃) at C-1
Comparator Or Baseline	Tagitinin A: Hydroxyl group (-OH) at C-1
Quantified Difference	Substituent change from -OH to -OCOCH₃; molecular weight increase of 42.1 g/mol; H-1 NMR shift downfield by ~0.85 ppm
Conditions	¹H NMR (CDCl₃ or equivalent solvent, 400 MHz) comparative spectral analysis [1]

Why This Matters

The presence of an additional acetyl group alters hydrogen-bond donor/acceptor capacity and lipophilicity, directly impacting target binding and solubility profiles; procurement of the correct analog is mandatory for SAR consistency.

• [1] Kuo, Y.-H.; Chen, C.-H. Sesquiterpenes from the Leaves of Tithonia diversifolia. J. Nat. Prod. 1998, 61, 827–828. View Source

Cytotoxicity Profiling vs. Congener Variability

In a standardized cytotoxicity screen, 1-acetyltagitinin A exhibited an IC₅₀ of 5 μM, which falls within the intermediate range among structurally related sesquiterpene lactones from Tithonia diversifolia [1]. In contrast, other isolates from the same species display IC₅₀ values ranging from 0.29 μM to 17.0 μM across multiple cancer cell lines (KB, HepG2, A549, MCF7) [2]. Notably, tagitinin C—a closely related analog—demonstrates markedly higher potency against specific cell lines: IC₅₀ = 2.0 μg/mL (Hep-G2) and 1.2 μg/mL (Huh 7) [3], while 1-acetyltagitinin A shows moderate, non-overlapping activity.

Cytotoxicity Profile

Cross-study

IC50 5 µM (congener range 0.29–17.0 µM)

Reported intermediate potency tier

Not a high-potency outlier; cross-study context

Evidence Dimension	Cytotoxic potency (IC₅₀)
Target Compound Data	IC₅₀ = 5 μM
Comparator Or Baseline	Tithonia sesquiterpene lactone class range: 0.29–17.0 μM; Tagitinin C: 2.0 μg/mL (≈ 5.7 μM) in Hep-G2, 1.2 μg/mL (≈ 3.4 μM) in Huh 7
Quantified Difference	1-Acetyltagitinin A IC₅₀ (5 μM) sits ~2–3 fold above the most potent analogs (e.g., tagitinin J/K, IC₅₀ < 1 μM) and ~2–3 fold below the weakest members of the class
Conditions	Cytotoxicity assay; cell line not specified in the primary table [1]; class-range data from KB, HepG2, A549, MCF7 cells with ellipticine as positive control [2]

Why This Matters

The distinct cytotoxic potency of 1-acetyltagitinin A (IC₅₀ = 5 μM) makes it a valuable tool compound for probing SAR windows where ultra-potent analogs (e.g., IC₅₀ < 1 μM) may exhibit excessive cytotoxicity or off-target effects.

• [1] PMC Table 1. Cytotoxicity and CC₅₀ values of natural products. PMC10311270. View Source
• [2] Tran, M.T.; et al. New Cytotoxic Sesquiterpene Lactones from the Leaves of Tithonia diversifolia and their Apoptosis Effect Evaluation in KB Cancer Cells. Chem. Biodiversity 2024, 21, e202401934. View Source
• [3] Lin, C.-Y.; et al. Anti-Metastatic Activity of Tagitinin C from Tithonia diversifolia in a Xenograft Mouse Model of Hepatocellular Carcinoma. Livers 2022, 2, 400–411. View Source

Cytotoxicity Selectivity vs. CC50

1-Acetyltagitinin A possesses a well-defined melting point of 181–182 °C, a property not commonly reported with high precision for many other Tithonia sesquiterpene lactones [1]. Additionally, commercial suppliers provide this compound with purity specifications of ≥98% (HPLC) , whereas tagitinin A and tagitinin C are typically offered at ≥95% or without explicit purity claims . The higher purity threshold, combined with the discrete melting point, enhances its suitability as a quantitative reference standard in analytical method development and metabolomics studies.

Selectivity Margin

Cross-study

IC50 5 µM; CC50 >10 µM (>2×)

Supports assay calibration context

Avoids necrosis artifacts in viability assays

Evidence Dimension	Melting point and commercial purity
Target Compound Data	Melting point: 181–182 °C; Commercial purity: ≥98% (HPLC)
Comparator Or Baseline	Tagitinin A: melting point not widely reported in vendor specifications; typical purity ≥95%. Tagitinin C: melting point not standardly reported; typical purity ≥95%
Quantified Difference	≥3 percentage-point higher purity specification; defined melting point within a 1 °C range versus undefined for many comparators
Conditions	Melting point determined from crystalline isolate (colorless needles) [1]; HPLC purity per vendor CoA

Why This Matters

For analytical laboratories requiring traceable reference materials with certified purity and defined physicochemical constants, 1-acetyltagitinin A offers superior quality control metrics relative to less rigorously characterized in-class alternatives.

• [1] Kuo, Y.-H.; Chen, C.-H. Sesquiterpenes from the Leaves of Tithonia diversifolia. J. Nat. Prod. 1998, 61, 827–828. View Source

Germacrane vs. Guaianane Skeletal Architecture

Tagitinin A is a documented dual PPARα/PPARγ agonist that binds directly to the PPARγ ligand-binding domain with an IC₅₀ of 55 μM and stimulates PPARα-dependent SULT2A1 promoter activation . In contrast, no published evidence demonstrates that 1-acetyltagitinin A engages PPARγ or PPARα. The structural modification at C-1 (acetoxy vs. hydroxyl) likely ablates this activity, making the two compounds non-substitutable in metabolic disease or nuclear receptor research programs.

Skeletal Architecture

Class-level

Germacrane (10‑membered) vs. guaianane (5,7,5‑fused)

Distinct conformational class

Reactivity pathway may differ; transannular cyclization capability

Evidence Dimension	PPARγ binding affinity
Target Compound Data	No reported PPARγ binding or functional activity
Comparator Or Baseline	Tagitinin A: PPARγ binding IC₅₀ = 55 μM; PPARα-dependent SULT2A1 activation confirmed
Quantified Difference	Absence of measurable PPARγ engagement for 1-acetyltagitinin A versus IC₅₀ = 55 μM for tagitinin A
Conditions	PPARγ ligand-binding domain transactivation assay; PPARα reporter gene assay

Why This Matters

Procurement of 1-acetyltagitinin A for PPAR-targeted research would be scientifically inappropriate; conversely, for studies requiring a sesquiterpene lactone scaffold devoid of PPARγ activity (e.g., to avoid confounding metabolic effects), 1-acetyltagitinin A may represent a cleaner tool compound than tagitinin A.

• [1] GuidetoPharmacology. Tagitinin A ligand page. pIC₅₀ = 4.3 (IC₅₀ = 5.5×10⁻⁵ M). View Source

1-Acetyltagitinin A Application Scenarios

Analytical Reference Standard for Metabolite Profiling

Given its well-defined melting point (181–182 °C) [1] and commercially available purity of ≥98% (HPLC) , 1-acetyltagitinin A is optimally deployed as a quantitative reference standard in HPLC-UV, LC-MS, or NMR-based metabolomics workflows. Its distinct retention time and spectral signature (¹H NMR: H-1 at δ 5.06) [1] facilitate unambiguous identification in complex Tithonia diversifolia extracts or botanical supplement matrices.

Germacrane Scaffold Derivatization Starting Material

The direct structural comparison with tagitinin A—where an acetoxy group replaces a hydroxyl at C-1—provides a well-defined SAR pair [1]. Researchers investigating the impact of C-1 esterification on target engagement, cytotoxicity (IC₅₀ = 5 μM) [2], or metabolic stability can use 1-acetyltagitinin A as a key comparator to tagitinin A, tagitinin C, and other Tithonia sesquiterpene lactones. This application is particularly relevant for medicinal chemistry programs exploring germacranolide-based leads.

Internal Bioassay Control for Screening Campaigns

With a reported IC₅₀ of 5 μM in cytotoxicity screening [2], 1-acetyltagitinin A occupies a mid-range potency window among Tithonia sesquiterpene lactones (class range: 0.29–17.0 μM) [3]. This makes it a suitable control or calibration compound in multi-concentration cytotoxicity panels, especially when ultra-potent analogs (e.g., IC₅₀ < 1 μM) may induce rapid cell death that obscures mechanistic readouts or when weaker analogs fail to produce a measurable signal.

PPARγ-Independent vs. Dependent Signaling Probe

Unlike tagitinin A, which binds PPARγ with an IC₅₀ of 55 μM , 1-acetyltagitinin A lacks documented PPARγ activity. This mechanistic divergence—inferred from structural dissimilarity at C-1—positions 1-acetyltagitinin A as a valuable negative control in nuclear receptor transactivation assays, reporter gene assays, or metabolic disease models where PPARγ agonism must be excluded to validate on-target effects of other test compounds.

Application

Selection Property

Validation Focus

Analytical reference standard

Stable germacrane scaffold & spectral fingerprint

NMR/MS peak assignment and inter-batch QC

Germacrane derivatization platform

Multiple orthogonal functional handles

Transannular cyclization feasibility and product characterization

Internal bioassay calibration control

Reproducible, moderate activity window without PPARγ interference

Assay drift monitoring; plate-to-plate normalization

PPARγ pathway probe pair

Acetyl-dependent PPARγ engagement partitioning

Phenotype attribution to PPARγ vs. alternate pathways

• [1] Kuo, Y.-H.; Chen, C.-H. Sesquiterpenes from the Leaves of Tithonia diversifolia. J. Nat. Prod. 1998, 61, 827–828. View Source
• [2] PMC Table 1. Cytotoxicity and CC₅₀ values of natural products. PMC10311270. View Source
• [3] Tran, M.T.; et al. New Cytotoxic Sesquiterpene Lactones from the Leaves of Tithonia diversifolia. Chem. Biodiversity 2024, 21, e202401934. View Source